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Compound of Interest

Compound Name: Trimethoxymethane

Cat. No.: B044869

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling
Trimethoxymethane, including detailed operational and disposal plans. Our goal is to be your
preferred source for laboratory safety and chemical handling information, building trust by
providing value beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)

Trimethoxymethane is a highly flammable liquid and vapor that can cause serious eye
irritation, skin irritation, and respiratory tract irritation.[1][2] Proper selection and use of Personal
Protective Equipment (PPE) are critical to ensure safety.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Minimum
Requirement

Recommended for
Enhanced Safety

Rationale

Hand Protection

Nitrile gloves
(minimum 5 mil

thickness)

Double-gloving (two

pairs of nitrile gloves)

Protects against skin
irritation.[1][3] Double-
gloving provides
additional security
against tears or

punctures.

Eye & Face Protection

Safety glasses with

Chemical safety

goggles and a face

Prevents serious eye
irritation from
splashes.[1][2][4] A

Respiratory Protection

side shields ) )
shield face shield offers
broader protection.
) Protects the
) NIOSH-approved air- )
Use in a well- respiratory system

ventilated area or

chemical fume hood

purifying respirator
with organic vapor

cartridges

from irritation due to

inhalation of vapors.

[1](2]

Body Protection

Flame-resistant lab

Chemical-resistant

Protects skin and

clothing from

coat coveralls o
contamination.[5]
Quantitative Hazard Data
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Property Value Source
Flash Point 13°C/55.4 °F [4]
Boiling Point 101-102°C/213.8-215.6 °F [4]

Vapor Pressure

53 hPa at 30 °C

[1]

Vapor Density

3.66 (Air = 1.0)

[1]

Autoignition Temperature

255 °C /491 °F

[6]

Lower Explosion Limit 1.4 Vol% [4]
Upper Explosion Limit 44.6 Vol% [4]
Oral LD50 (Rat) 3130 mg/kg [1]

Standard Operating Procedure for Handling
Trimethoxymethane

Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.

Preparation:

» Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

e Designate a specific area for handling Trimethoxymethane.

 Verify that an eye-wash station and safety shower are accessible and operational.[6]

» Remove all sources of ignition from the work area, including open flames, hot surfaces, and

spark-producing equipment.[1]

e Ground all equipment to prevent static discharge.[6][7]

Donning PPE:

e Put on a flame-resistant lab coat or chemical-resistant coveralls.
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» Don the appropriate respiratory protection if required.
o Put on safety goggles and a face shield.

o Don nitrile gloves, ensuring they are inspected for any tears or punctures. Consider double-
gloving for enhanced protection.

Handling and Use:

Conduct all work with Trimethoxymethane in a certified chemical fume hood.

Use only non-sparking tools.[8]

Keep the container tightly closed when not in use.[1]

Avoid inhalation of vapors and contact with skin and eyes.[1]

Be aware that vapors are heavier than air and may accumulate in low areas.
Post-Handling:
o Decontaminate all surfaces and equipment after use.

o Carefully remove PPE, avoiding self-contamination. Gloves should be removed last and
turned inside out.

e Wash hands thoroughly with soap and water after removing gloves.[1]

Emergency Procedures

Spill Response Workflow
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Click to download full resolution via product page

Caption: Workflow for handling a Trimethoxymethane spill.

First Aid Measures

Exposure First Aid Procedure

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1] Remove
In case of eye contact .

contact lenses if present and easy to do.

Continue rinsing.[1]

Take off immediately all contaminated clothing.
] Rinse skin with water/shower. Wash off with
In case of skin contact
soap and plenty of water and consult a

physician.[1]

Move person into fresh air.[1] If not breathing,

If inhaled give artificial respiration.[1] Consult a physician.

[1]

Do NOT induce vomiting.[1] Never give anything
If swallowed by mouth to an unconscious person.[1] Rinse

mouth with water and consult a physician.[1]

Disposal Plan
Proper disposal of Trimethoxymethane and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection

e Unused Trimethoxymethane: Dispose of as hazardous chemical waste in a designated,
sealed, and properly labeled container.

» Contaminated Materials: Absorbent materials, gloves, and other disposable PPE used during
handling or spill cleanup should be collected in a sealed container and disposed of as
hazardous waste.
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o Empty Containers: Empty containers may retain product residue (liquid and/or vapor) and
can be dangerous.[4] The first rinse of the container must be collected and disposed of as
hazardous waste.[9] For highly toxic chemicals, the first three rinses must be collected.[9]

Disposal Procedure

o Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the
contents, including "Trimethoxymethane".

o Storage: Store waste containers in a designated, well-ventilated area, away from
incompatible materials such as strong oxidizing agents and acids.[6][10] Keep containers
tightly closed.

o Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company.[1]
Waste material must be disposed of in accordance with national and local regulations. Do
not mix with other waste. Do not dispose of down the drain or in the regular trash.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trimethoxymethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044869#personal-protective-equipment-for-handling-
trimethoxymethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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